Cas no 1804274-19-8 (1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one)

1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one is a halogenated aromatic ketone with a molecular structure featuring both bromo and chloro substituents, as well as a nitro group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive α-bromo ketone moiety makes it valuable for further functionalization, enabling the construction of complex molecular frameworks. The presence of electron-withdrawing groups (chloro and nitro) enhances its reactivity in nucleophilic substitution and condensation reactions. High purity grades are available to ensure consistent performance in synthetic applications. Proper handling is advised due to its potential reactivity and sensitivity to moisture.

1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one structure

1804274-19-8 structure

Product Name:1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one

CAS No:1804274-19-8

MF:C₉H₇BrClNO₃

MW:292.513780832291

CID:4792220

Update Time:2025-05-20

1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one
- Inchi： 1S/C9H7BrClNO3/c1-5(13)9(10)7-3-2-6(12(14)15)4-8(7)11/h2-4,9H,1H3
- InChI Key： WEEICUKTAAFTHJ-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)C1C=CC(=CC=1Cl)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 269
XLogP3: 2.9
Topological Polar Surface Area: 62.9

1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013013487-250mg	1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one	1804274-19-8	97%	250mg	475.20 USD	2021-05-31
Alichem	A013013487-500mg	1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one	1804274-19-8	97%	500mg	823.15 USD	2021-05-31
Alichem	A013013487-1g	1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one	1804274-19-8	97%	1g	1,579.40 USD	2021-05-31

1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one Related Literature

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Additional information on 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one

Research Briefing on 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one (CAS: 1804274-19-8): Recent Advances and Applications

The compound 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one (CAS: 1804274-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications, drawing from peer-reviewed literature and industry reports published within the last two years. The molecule's unique structural features, including the bromo and nitro substituents, make it a promising candidate for drug discovery and chemical biology probes.

Recent studies have focused on optimizing the synthetic routes for 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that achieved an 85% yield under mild conditions, significantly reducing the formation of byproducts. This advancement is critical for scaling up production for preclinical studies. The compound's reactivity, particularly the alpha-bromo ketone moiety, has been exploited in nucleophilic substitution reactions to generate diverse derivatives for structure-activity relationship (SAR) studies.

In terms of biological activity, 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one has shown potent inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. A 2024 study in ACS Chemical Biology demonstrated its covalent binding to cysteine residues in the ATP-binding pocket of Bruton's tyrosine kinase (BTK), with an IC50 of 0.8 μM. This irreversible inhibition mechanism suggests potential for developing targeted therapies for B-cell malignancies. Parallel research has also explored its antimicrobial properties, with notable efficacy against drug-resistant Staphylococcus aureus strains (MIC = 4 μg/mL).

The safety profile and pharmacokinetic properties of this compound are currently under investigation. Preliminary toxicology data from in vitro assays indicate moderate cytotoxicity (CC50 = 25 μM in HEK293 cells), prompting research into prodrug strategies to improve selectivity. Computational modeling studies published in late 2023 have provided insights into its metabolic pathways, predicting extensive hepatic clearance via glutathione conjugation. These findings are guiding the design of next-generation analogs with improved drug-like properties.

From an industrial perspective, 1-Bromo-1-(2-chloro-4-nitrophenyl)propan-2-one is emerging as a valuable building block in pharmaceutical manufacturing. Its use in the synthesis of complex heterocycles was highlighted in a recent patent application (WO2023/154321) describing novel antiviral agents. The compound's commercial availability from major chemical suppliers (purity ≥98%) has facilitated broader research adoption, though challenges remain in stabilizing the crystalline form for long-term storage.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitors. The ongoing elucidation of its mechanism of action across multiple biological targets will likely expand its therapeutic applications. This briefing underscores the compound's versatility and the need for continued investment in its development as both a research tool and potential therapeutic agent.